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Compound of Interest

Compound Name: C.I. Acid orange 33

Cat. No.: B3029409

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical and physical
properties, synthesis, and experimental applications of Acid Orange 33. The information is
intended for researchers, scientists, and professionals in drug development who may utilize
azo dyes in their studies.

Core Chemical and Physical Properties

Acid Orange 33, also known by its Colour Index name C.I. 24780, is a double azo dye.[1][2] It
IS recognized for its utility in dyeing various materials and as a chemical stain.[1][3][4]

Table 1: Chemical and Physical Properties of Acid Orange 33

Property Value Reference
Molecular Formula C34H28N4Na20sS:2 [1][5]
Molecular Weight 730.72 g/mol [1112]
CAS Registry Number 6507-77-3 [1][2]
Appearance Golden orange powder [61[7]

Soluble in water (golden
B orange solution), soluble in
Solubility [1](4][6]
ethanol (golden orange

solution)
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Synthesis of Acid Orange 33

The manufacturing process for Acid Orange 33 involves a multi-step chemical synthesis. The
primary method consists of the double nitriding of 1,1-Bis(4-aminophenyl)cyclohexane, which is
then coupled with 7-Hydroxynaphthalene-1,3-disulfonic acid and phenol.[1][2][8]

Below is a diagram illustrating the synthesis workflow.
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Caption: Synthesis workflow for Acid Orange 33.
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Experimental Protocols

While specific drug development applications for Acid Orange 33 are not widely documented,
its properties as a dye make it a subject of study in areas such as environmental remediation
and material science. A common experimental application is its removal from aqueous solutions
using adsorbents.

This protocol outlines a general method for studying the adsorption of Acid Orange 33 onto a
solid adsorbent, based on methodologies for similar dyes.[9]

Objective: To determine the adsorption capacity of a given adsorbent for Acid Orange 33.
Materials:

e Acid Orange 33 stock solution

o Adsorbent material (e.g., activated carbon, bentonite)

e pH meter

e Spectrophotometer

o Shaker or magnetic stirrer

e Hydrochloric acid (HCI) and Sodium hydroxide (NaOH) for pH adjustment

Procedure:

e Preparation of Standard Solutions: Prepare a stock solution of Acid Orange 33 and create a
series of standard solutions of known concentrations.

» Calibration Curve: Measure the absorbance of the standard solutions at the wavelength of
maximum absorbance (Amax) for Acid Orange 33 to generate a calibration curve.

» Batch Adsorption Experiments:

o Take a fixed volume of Acid Orange 33 solution of a known initial concentration in a series
of flasks.
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o Adjust the pH of the solutions to the desired values using HCI or NaOH.
o Add a pre-weighed amount of the adsorbent to each flask.

o Agitate the flasks at a constant speed and temperature for a specified period.

e Analysis:
o After the desired contact time, filter the solutions to separate the adsorbent.

o Measure the absorbance of the supernatant to determine the final concentration of Acid
Orange 33 using the calibration curve.

o Data Calculation:

o Calculate the amount of dye adsorbed per unit mass of adsorbent (ge) using the formula:
ge = (CO - Ce) *V/ m where:

CO = initial dye concentration

Ce = equilibrium dye concentration

V = volume of the solution

= m = mass of the adsorbent

The following diagram illustrates the experimental workflow for an adsorption study.
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Caption: General experimental workflow for dye adsorption studies.

Applications and Relevance

The primary application of Acid Orange 33 is in the dyeing and printing of materials such as
wool, silk, nylon, paper, and leather.[1][4][8] In a research context, it is often used as a model
compound in studies on the removal of dyes from wastewater, for example, through adsorption
on materials like bentonite.[3][6][10] Its classification as a fluorescent dye also suggests
potential applications in imaging and as a chemical stain, though these are less commonly
cited.[3] There is currently limited direct evidence of its use in signaling pathway elucidation or
as a lead compound in drug development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti
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